Cas no 2680886-10-4 (4-acetamidopyrazolo1,5-apyrazine-3-carboxylic acid)
4-acetamidopyrazolo1,5-apyrazine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-acetamidopyrazolo[1,5-a]pyrazine-3-carboxylic acid
- EN300-28273910
- 2680886-10-4
- 4-acetamidopyrazolo1,5-apyrazine-3-carboxylic acid
-
- Inchi: 1S/C9H8N4O3/c1-5(14)12-8-7-6(9(15)16)4-11-13(7)3-2-10-8/h2-4H,1H3,(H,15,16)(H,10,12,14)
- InChI Key: KLYVDKDPFSUABE-UHFFFAOYSA-N
- SMILES: OC(C1C=NN2C=CN=C(C2=1)NC(C)=O)=O
Computed Properties
- Exact Mass: 220.05964013g/mol
- Monoisotopic Mass: 220.05964013g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 96.6Ų
4-acetamidopyrazolo1,5-apyrazine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28273910-0.05g |
4-acetamidopyrazolo[1,5-a]pyrazine-3-carboxylic acid |
2680886-10-4 | 95.0% | 0.05g |
$900.0 | 2025-03-19 | |
| Enamine | EN300-28273910-0.1g |
4-acetamidopyrazolo[1,5-a]pyrazine-3-carboxylic acid |
2680886-10-4 | 95.0% | 0.1g |
$943.0 | 2025-03-19 | |
| Enamine | EN300-28273910-0.25g |
4-acetamidopyrazolo[1,5-a]pyrazine-3-carboxylic acid |
2680886-10-4 | 95.0% | 0.25g |
$985.0 | 2025-03-19 | |
| Enamine | EN300-28273910-0.5g |
4-acetamidopyrazolo[1,5-a]pyrazine-3-carboxylic acid |
2680886-10-4 | 95.0% | 0.5g |
$1027.0 | 2025-03-19 | |
| Enamine | EN300-28273910-1.0g |
4-acetamidopyrazolo[1,5-a]pyrazine-3-carboxylic acid |
2680886-10-4 | 95.0% | 1.0g |
$1070.0 | 2025-03-19 | |
| Enamine | EN300-28273910-2.5g |
4-acetamidopyrazolo[1,5-a]pyrazine-3-carboxylic acid |
2680886-10-4 | 95.0% | 2.5g |
$2100.0 | 2025-03-19 | |
| Enamine | EN300-28273910-5.0g |
4-acetamidopyrazolo[1,5-a]pyrazine-3-carboxylic acid |
2680886-10-4 | 95.0% | 5.0g |
$3105.0 | 2025-03-19 | |
| Enamine | EN300-28273910-10.0g |
4-acetamidopyrazolo[1,5-a]pyrazine-3-carboxylic acid |
2680886-10-4 | 95.0% | 10.0g |
$4606.0 | 2025-03-19 | |
| Enamine | EN300-28273910-1g |
4-acetamidopyrazolo[1,5-a]pyrazine-3-carboxylic acid |
2680886-10-4 | 1g |
$1070.0 | 2023-09-09 | ||
| Enamine | EN300-28273910-5g |
4-acetamidopyrazolo[1,5-a]pyrazine-3-carboxylic acid |
2680886-10-4 | 5g |
$3105.0 | 2023-09-09 |
4-acetamidopyrazolo1,5-apyrazine-3-carboxylic acid Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 4-acetamidopyrazolo1,5-apyrazine-3-carboxylic acid
4-Acetamidopyrazolo[1,5-a]pyrazine-3-carboxylic Acid (CAS No. 2680886-10-4): A Comprehensive Overview
In the realm of pharmaceutical and organic chemistry, 4-acetamidopyrazolo[1,5-a]pyrazine-3-carboxylic acid (CAS No. 2680886-10-4) has emerged as a compound of significant interest due to its unique structural properties and potential applications. This heterocyclic derivative, belonging to the pyrazolo[1,5-a]pyrazine family, combines a carboxylic acid moiety with an acetamido group, rendering it a versatile intermediate for drug discovery and material science. Researchers and industry professionals are increasingly exploring its synthesis, reactivity, and biological relevance, aligning with current trends in small molecule therapeutics and bioconjugation technologies.
The compound's molecular structure features a fused bicyclic system, which is pivotal for its interactions with biological targets. Its pyrazolo[1,5-a]pyrazine core is known for stabilizing π-π stacking interactions, a property leveraged in designing kinase inhibitors and GPCR modulators. Recent studies highlight its role in optimizing drug-like properties, such as solubility and metabolic stability, addressing common challenges in medicinal chemistry. This aligns with the growing demand for fragment-based drug design (FBDD) and high-throughput screening (HTS) platforms.
Synthetic routes to 4-acetamidopyrazolo[1,5-a]pyrazine-3-carboxylic acid often involve multi-step protocols, including cyclization and functional group interconversion. Innovations in green chemistry, such as catalytic methods or solvent-free conditions, are being applied to enhance yield and sustainability—a response to the industry's focus on environmentally friendly synthesis. Analytical techniques like HPLC and NMR are critical for purity assessment, ensuring compliance with Good Manufacturing Practices (GMP).
Beyond pharmaceuticals, this compound finds utility in agrochemical research and material science. Its hydrogen-bonding capacity makes it a candidate for designing supramolecular assemblies or bioactive coatings. As the scientific community prioritizes multifunctional compounds, 2680886-10-4 exemplifies how tailored molecular architectures can bridge diverse applications.
Frequently searched questions include: *"What are the biological targets of 4-acetamidopyrazolo[1,5-a]pyrazine-3-carboxylic acid?"* and *"How does its carboxylic acid group influence pharmacokinetics?"* Addressing these, recent literature suggests its potential in modulating enzyme activity and improving oral bioavailability, topics central to preclinical development discussions.
In summary, 4-acetamidopyrazolo[1,5-a]pyrazine-3-carboxylic acid represents a convergence of structural ingenuity and practical utility. Its study resonates with broader trends like personalized medicine and sustainable chemistry, making it a compelling subject for both academia and industry. Future research may unlock novel derivatives or scalable production methods, further solidifying its relevance.
2680886-10-4 (4-acetamidopyrazolo1,5-apyrazine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)